Cas no 1307552-06-2 (4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid)

• Product Name: 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid
• CAS No: 1307552-06-2
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 1090530
• PubChem ID: 61737776
• Update Time: 2025-10-28

4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorobenzyl)morpholine-2-carboxylic acid
• 4-(4-Fluorobenzyl)-2-morpholinecarboxylic acid
• CCG-211513
• 1307552-06-2
• 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic acid
• 4-[(4-fluorophenyl)methyl]morpholine-2-carboxylic acid
• 4-(4-Fluorobenzyl)morpholine-2-carboxylicacid
• AKOS011007699
• 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid

• MDL： MFCD16223993
• Inchi： 1S/C12H14FNO3/c13-10-3-1-9(2-4-10)7-14-5-6-17-11(8-14)12(15)16/h1-4,11H,5-8H2,(H,15,16)
• InChI Key： KRPARCGMIZYMDT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCOC(C(=O)O)C1

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid

4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid (CAS No. 1307552-06-2): An Overview of a Promising Compound in Pharmaceutical Research

4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid (CAS No. 1307552-06-2) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid is a derivative of morpholine, a six-membered heterocyclic compound with a nitrogen atom. The presence of the fluoro-substituted benzyl group imparts distinct chemical and biological properties to the molecule. The compound has a molecular formula of C₁₃H₁₃FN₂O₃ and a molecular weight of approximately 268.25 g/mol. It is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The chemical structure of 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid features a morpholine ring attached to a carboxylic acid group, with a 4-fluorobenzyl substituent. The fluorine atom in the benzyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors for drug development.

Synthesis Methods

The synthesis of 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluorobenzyl bromide with morpholine to form the corresponding morpholinium salt, followed by carboxylation using an appropriate carboxylation reagent such as carbon dioxide or an activated ester. Another approach involves the coupling of 4-fluorobenzylamine with morpholine-2-carboxylic acid chloride in the presence of a base.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly and sustainable synthesis methods for this compound, which is an important consideration for large-scale production.

Biological Activities and Therapeutic Potential

4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid has been studied for its potential therapeutic applications in various disease models. One area of significant interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium channels, which are involved in regulating cellular excitability and neurotransmitter release.

In addition to its ion channel modulating properties, 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has shown promise in protecting neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results for 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in healthy volunteers. Preliminary data from these trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

If these initial trials are successful, further Phase II and III trials will be conducted to assess the efficacy of 4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid in specific patient populations. The ultimate goal is to develop this compound into a safe and effective therapeutic agent for various diseases.

Conclusion

4-(4-Fluoro-benzyl)-morpholine-2-carboxylic Acid (CAS No. 1307552-06-2) is a promising compound with unique chemical properties and potential therapeutic applications. Its ability to modulate ion channels, reduce inflammation, and protect neurons makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds great promise for advancing our understanding of disease mechanisms and developing new treatments for unmet medical needs.